Cas no 108553-02-2 (1-Propanamine, 3-bromo-N,N-diethyl-)

• Product Name: 1-Propanamine, 3-bromo-N,N-diethyl-
• CAS No: 108553-02-2
• MF: C₇H₁₆BrN
• MW: 194.112641334534
• CID: 1185879
• PubChem ID: 415291
• Update Time: 2025-04-20

1-Propanamine, 3-bromo-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-bromo-N,N-diethyl-
• diethyl-(3-bromo-propyl)-amine
• 3-bromopropyldiethylamine
• SCHEMBL2008784
• 3-diethylamino propyl bromide
• AKOS010540986
• 3-bromo-N,N-diethylpropan-1-amine
• UPASYJUQYLIDMN-UHFFFAOYSA-N
• (3-bromopropyl)diethylamine
• DB-117181
• 108553-02-2

• Inchi： 1S/C7H16BrN/c1-3-9(4-2)7-5-6-8/h3-7H2,1-2H3
• InChI Key： UPASYJUQYLIDMN-UHFFFAOYSA-N
• SMILES： BrCCCN(CC)CC

Computed Properties

• Exact Mass: 193.04668
• Monoisotopic Mass: 193.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines